![molecular formula C14H14N4O4S2 B301700 3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide](/img/structure/B301700.png)
3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide
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Overview
Description
3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide, commonly referred to as DIBA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DIBA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of DIBA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and replication of cancer cells and viruses.
Biochemical and Physiological Effects:
DIBA has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and replication, induction of apoptosis, and inhibition of inflammation. DIBA has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using DIBA in lab experiments is its ability to inhibit the growth and replication of cancer cells and viruses. This makes it a valuable tool in cancer and HIV research. However, one limitation of using DIBA is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving DIBA. One area of research could focus on the development of DIBA analogs with improved efficacy and reduced toxicity. Another area of research could focus on the use of DIBA in combination with other drugs or therapies to enhance its effectiveness. Additionally, further studies could be conducted to better understand the mechanism of action of DIBA and its potential use in the treatment of other diseases.
Synthesis Methods
DIBA can be synthesized using a variety of methods, including the reaction of 2-aminobenzisothiazole with ethyl 2-bromoacetate followed by reaction with thiosemicarbazide. Another method involves the reaction of 2-aminobenzisothiazole with ethyl 2-chloroacetate followed by reaction with thiosemicarbazide.
Scientific Research Applications
DIBA has been studied for its potential use in the treatment of cancer, HIV, and other diseases. In cancer research, DIBA has been shown to inhibit the growth of cancer cells and induce apoptosis. In HIV research, DIBA has been shown to inhibit the replication of the virus. DIBA has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.
properties
Molecular Formula |
C14H14N4O4S2 |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide |
InChI |
InChI=1S/C14H14N4O4S2/c1-2-12-16-17-14(23-12)15-11(19)7-8-18-13(20)9-5-3-4-6-10(9)24(18,21)22/h3-6H,2,7-8H2,1H3,(H,15,17,19) |
InChI Key |
PORUVPCOQRKFAB-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O |
Origin of Product |
United States |
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